Cas no 1186194-60-4 (4,4-Difluoro-1-methylpiperidine)

• Product Name: 4,4-Difluoro-1-methylpiperidine
• CAS No: 1186194-60-4
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 2602290
• PubChem ID: 329764865
• Update Time: 2025-08-05

4,4-Difluoro-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-methylpiperidine
• JBQNQNZEUNUQKO-UHFFFAOYSA-N
• AKOS005256377
• CS-0441760
• BBL101024
• SCHEMBL357968
• MFCD12546945
• 4,4-Difluoro-1-methylpiperidine, 95%
• 1186194-60-4
• STL554818
• DTXSID50633584
• DTXCID60584336
• 4,4-Difluoro-1-methylpiperidine

• MDL： MFCD12546945
• Inchi： 1S/C6H11F2N/c1-9-4-2-6(7,8)3-5-9/h2-5H2,1H3
• InChI Key： LFHMKODCPPOLIB-UHFFFAOYSA-N
• SMILES： FC1(CCN(C)CC1)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.054 g/mL at 25 °C
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.403

4,4-Difluoro-1-methylpiperidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993BF 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-Difluoro-1-methylpiperidine

Introduction to 4,4-Difluoro-1-methylpiperidine (CAS No. 1186194-60-4)

4,4-Difluoro-1-methylpiperidine (CAS No. 1186194-60-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of fluorine atoms and a methyl group on the piperidine ring imparts distinct chemical and biological properties, making it a valuable building block in drug discovery and synthesis.

The chemical structure of 4,4-Difluoro-1-methylpiperidine consists of a piperidine ring with two fluorine atoms at the 4-position and a methyl group at the 1-position. The fluorine atoms introduce significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These modifications can enhance the lipophilicity and metabolic stability of molecules derived from this scaffold, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 4,4-Difluoro-1-methylpiperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This finding suggests that 4,4-Difluoro-1-methylpiperidine could serve as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, 4,4-Difluoro-1-methylpiperidine has also been explored for its neuroprotective properties. A study published in the European Journal of Pharmacology reported that certain derivatives of this compound can protect neurons from oxidative stress and neurotoxicity. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a crucial role in disease progression.

The synthetic accessibility of 4,4-Difluoro-1-methylpiperidine is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound, including methods involving nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. These synthetic strategies allow for the rapid and scalable production of 4,4-Difluoro-1-methylpiperidine, facilitating its incorporation into complex molecular architectures.

The pharmacokinetic properties of 4,4-Difluoro-1-methylpiperidine-based compounds have also been extensively studied. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound have high oral bioavailability and good brain penetration, which are essential attributes for central nervous system (CNS) drugs.

In conclusion, 4,4-Difluoro-1-methylpiperidine (CAS No. 1186194-60-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.